Cas no 1806450-65-6 (2,3-Dimethoxy-4-iodobenzyl chloride)

• Product Name: 2,3-Dimethoxy-4-iodobenzyl chloride
• CAS No: 1806450-65-6
• MF: C₉H₁₀ClIO₂
• MW: 312.531974315643
• CID: 4792028
• Update Time: 2025-10-31

2,3-Dimethoxy-4-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-4-iodobenzyl chloride

• Inchi： 1S/C9H10ClIO2/c1-12-8-6(5-10)3-4-7(11)9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： UREPPOGIKBKIAA-UHFFFAOYSA-N
• SMILES： IC1C=CC(CCl)=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2,3-Dimethoxy-4-iodobenzyl chloride

2,3-Dimethoxy-4-iodobenzyl Chloride: A Comprehensive Overview

The compound 2,3-Dimethoxy-4-iodobenzyl Chloride (CAS No. 1806450-65-6) is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with methoxy groups at the 2 and 3 positions, an iodine atom at the 4 position, and a chlorine atom attached to the benzylic carbon. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 2,3-Dimethoxy-4-iodobenzyl Chloride in the synthesis of bioactive molecules. Researchers have utilized its iodine substituent as a leaving group in nucleophilic substitution reactions, enabling the construction of complex molecular architectures. For instance, a 2023 study demonstrated its utility in the synthesis of novel kinase inhibitors, where the iodine atom facilitated efficient Suzuki coupling reactions with boronic acids. This application underscores its role as a key intermediate in drug discovery processes.

In addition to its role in medicinal chemistry, 2,3-Dimethoxy-4-iodobenzyl Chloride has found applications in materials science. Its methoxy groups provide electronic modulation, making it suitable for use in the synthesis of advanced polymers and optoelectronic materials. A 2022 research paper reported its incorporation into conjugated polymer frameworks, where it enhanced the material's charge transport properties. This highlights its potential in developing next-generation electronic devices.

The synthesis of 2,3-Dimethoxy-4-iodobenzyl Chloride involves a multi-step process that typically begins with the bromination of a dimethoxybenzene derivative. The brominated intermediate is then subjected to nucleophilic substitution with iodide ions to introduce the iodine substituent. Finally, chlorination at the benzylic position yields the desired compound. This synthetic pathway has been optimized in recent years to improve yield and reduce reaction times, making it more accessible for large-scale production.

One of the most intriguing aspects of 2,3-Dimethoxy-4-iodobenzyl Chloride is its reactivity profile. The presence of electron-donating methoxy groups at positions 2 and 3 activates the aromatic ring toward electrophilic substitution reactions. Meanwhile, the iodine atom at position 4 serves as an excellent leaving group under mild conditions. This dual functionality allows chemists to perform sequential transformations on the molecule without requiring harsh reaction conditions.

Looking ahead, ongoing research is exploring the use of 2,3-Dimethoxy-4-iodobenzyl Chloride in click chemistry applications. Its ability to participate in both Suzuki-Miyaura and Heck reactions makes it a valuable substrate for constructing biologically relevant molecules. Furthermore, its compatibility with palladium-catalyzed cross-coupling reactions has opened new avenues for synthesizing heterocyclic compounds with potential therapeutic applications.

In conclusion, 2,3-Dimethoxy-4-iodobenzyl Chloride (CAS No. 1806450-65-6) stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure and reactivity profile make it an indispensable tool for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.